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Compound of Interest

Compound Name:

[4-

(Trifluoromethyl)cyclohexyl]methan

amine

Cat. No.: B1322264 Get Quote

An In-depth Technical Guide to [4-(Trifluoromethyl)cyclohexyl]methanamine

This technical guide provides comprehensive safety and handling information for [4-
(Trifluoromethyl)cyclohexyl]methanamine (CAS No: 361393-85-3). The intended audience

for this document includes researchers, scientists, and professionals in the field of drug

development.

Chemical and Physical Properties
[4-(Trifluoromethyl)cyclohexyl]methanamine is a colorless liquid that is air-sensitive.[1] It is

utilized as a key intermediate in the synthesis of various pharmaceuticals and in material

science.[2]
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Property Value

Molecular Formula C8H14F3N

Molecular Weight 181.20 g/mol [1][3]

Physical State Liquid[1]

Color Colorless[1]

Purity ≥ 97.0% (GC)[1][4]

Boiling Point 173.9 ± 35.0 °C at 760 mmHg[4]

Density 1.1 ± 0.1 g/cm³[4]

Refractive Index 1.42[1][2]

Condition to Avoid Air Sensitive[1]

Safety and Hazard Information
This substance is classified as corrosive and is harmful if swallowed.[1][5] It can cause skin

irritation and serious eye irritation, and may also cause respiratory irritation.[5][6]

Hazard Class Description

UN Number 2735[1]

DOT Name Amines, liquid, corrosive, n.o.s.[1]

Hazard Class 8[1]

Packing Group II[1]

GHS Hazard Statements H302, H315, H319, H335[5]

Experimental Protocols
Handling and Storage:
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Handling should be performed in a well-ventilated area using a closed system if possible.[7] It

is crucial to wear appropriate protective equipment, including impervious gloves, safety

goggles, and protective clothing.[5][7] Measures should be in place to prevent the buildup of

electrostatic charge, and explosion-proof equipment should be used.[7] Keep the substance

away from flames and hot surfaces.[7] After handling, it is important to wash hands and face

thoroughly.[7] Store in a well-ventilated place and keep the container tightly closed.

First Aid Measures:

Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing

position. Immediately contact a POISON CENTER or a doctor.[7]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area gently

with plenty of soap and water. Call a POISON CENTER or doctor right away.[7]

Eye Contact: Rinse the eyes cautiously with water for several minutes. If present, remove

contact lenses if it is easy to do so. Continue rinsing and seek immediate medical attention.

[7]

Ingestion: Immediately call a POISON CENTER or a doctor. Rinse the mouth but do not

induce vomiting.[7]

Spill Response:

In case of a spill, absorb the material with a suitable absorbent such as dry sand or earth.[7]

For larger spills, contain the spill by bunding.[7] The collected material must be disposed of

promptly in accordance with local regulations.[7] It is important to remove all sources of ignition

and use spark-proof tools and explosion-proof equipment during cleanup.[7]

Diagrams
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Safe Handling Workflow
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Caption: A workflow diagram illustrating the safe handling procedures for [4-
(Trifluoromethyl)cyclohexyl]methanamine.
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First Aid Response
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Caption: A logical diagram outlining the first aid procedures for exposure to [4-
(Trifluoromethyl)cyclohexyl]methanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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